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Compound of Interest

Compound Name: 3-Bromofuran-2(5H)-one

CAS No.: 76311-89-2

Cat. No.: B1274161

Get Quote

The 2(5H)-furanone, or butenolide, ring is a privileged scaffold found in numerous natural

products. A particularly fascinating class of these compounds is the halogenated furanones,

first isolated from the marine red alga Delisea pulchra.[1][2] This seaweed employs these

metabolites as a sophisticated chemical defense system to prevent colonization by bacteria

and other marine organisms, a phenomenon known as antifouling.[1]

The key to their potent biological activity lies in the disruption of bacterial quorum sensing (QS).

[1] QS is a cell-to-cell communication mechanism that allows bacteria to coordinate gene

expression based on population density, controlling virulence, biofilm formation, and antibiotic

resistance.[3] By interfering with QS, halogenated furanones act as anti-infective agents that

disarm pathogens rather than killing them, a strategy that may impose less selective pressure

for the development of resistance.[4]

This guide will focus on 3-Bromofuran-2(5H)-one, a synthetically accessible and foundational

compound of this class, and compare its properties and performance against other butenolides

bearing different halogen substitutions (e.g., chlorine, iodine) and varied substitution patterns.
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Synthesis and Chemical Reactivity: A Comparative
Overview
The synthetic accessibility and inherent reactivity of halogenated butenolides are critical

considerations for their development as therapeutic agents. The nature and position of the

halogen atom profoundly influence the electrophilicity of the butenolide ring, which is central to

its biological mechanism.

Synthesis of 3-Bromofuran-2(5H)-one
A common and straightforward method for synthesizing 3-bromo-2(5H)-furanone involves a

two-step, one-pot reaction starting from the parent 2(5H)-furanone. The process consists of the

addition of bromine across the double bond, followed by an elimination reaction

(dehydrobromination) mediated by a base like triethylamine (Et₃N) to reinstall the double bond

with the bromine atom at the C3 position.[5]

Synthesis of Other Halogenated Butenolides
The synthesis of more complex or differently halogenated butenolides often employs different

strategies:

Electrophilic Cyclization: 3,4-dihalogenated furan-2(5H)-ones can be prepared by treating 4-

hydroxy-2-alkynoate derivatives with interhalogen compounds like iodine monochloride (ICl)

or iodine monobromide (IBr).[6]

From Mucohalic Acids: Mucochloric and mucobromic acids (3,4-dihalo-5-hydroxy-2(5H)-

furanones) are versatile starting materials for a wide range of derivatives.[7][8] The hydroxyl

group at the C5 position can be easily substituted or modified, and the halogens at C3 and

C4 can be replaced through various coupling reactions.[7][9]

The choice of halogen (F, Cl, Br, I) and its position on the furanone ring dictates the molecule's

reactivity. The electron-withdrawing nature of the halogens increases the electrophilicity of the

α,β-unsaturated carbonyl system, making it susceptible to nucleophilic attack by biological

macromolecules.
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Core Mechanism of Action: Disruption of Quorum
Sensing
The primary anti-virulence mechanism of halogenated furanones is the targeted disruption of

QS in Gram-negative bacteria. This system typically relies on N-acyl-homoserine lactone (AHL)

signaling molecules that bind to transcriptional regulators of the LuxR family.

Halogenated furanones do not act as simple competitive inhibitors at the AHL binding site.

Instead, they destabilize the LuxR protein, promoting its rapid proteolytic degradation.[10][11]

[12] This depletion of the LuxR protein prevents the activation of QS-controlled genes,

effectively shutting down the expression of virulence factors and the formation of biofilms.[11]

[13]
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Caption: Mechanism of Quorum Sensing (QS) inhibition by halogenated furanones.
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Comparative Biological Performance: Experimental
Data
The substitution pattern of the butenolide ring—specifically the type and location of the halogen

—creates a spectrum of biological activity. While 3-Bromofuran-2(5H)-one serves as a

foundational structure, other derivatives exhibit distinct performance profiles.

Quorum Sensing and Biofilm Inhibition
Both brominated and chlorinated furanones are effective inhibitors of QS and biofilm formation.

[2] However, the specific halogen and other substituents can fine-tune this activity. For

instance, a comparative study of the isomeric furanones C-30 (Z-4-bromo-5-

(bromomethylene)-2(5H)) and GBr (5-(dibromomethylene)-2-(5H)) showed that GBr had more

potent activity in inhibiting pyocyanin production (a QS-controlled virulence factor) in clinical

isolates of Pseudomonas aeruginosa.[14] This highlights that not just the presence of bromine,

but its specific placement and chemical environment are crucial. While halogenation is a

common feature of the most potent furanones, it is not an absolute requirement for antibiofilm

activity; the 2-furanone core and sufficient lipophilicity are also critical determinants.[15]

Cytotoxicity and Anticancer Potential
The same chemical reactivity that makes halogenated butenolides effective against bacteria

also imparts cytotoxicity against eukaryotic cells, a critical consideration for drug development.

Studies on 3,4-dihalogenated 2(5H)-furanones have demonstrated cytotoxicity in the low

micromolar to nanomolar range against various cancer cell lines.[8]

Structure-activity relationship studies have revealed key determinants of toxicity:

Effect of C5-Hydroxyl Group: The presence of a hydroxyl group at the C5 position

significantly enhances the mutagenic potency of halogenated butenolides.[16]

Number of Halogens: Increasing the number of halogens generally correlates with increased

mutagenicity.[16]

Type of Halogen (Br vs. Cl): Replacing a chlorine atom with a bromine atom at the C6

position (on a methyl substituent) resulted in small or indiscernible increases in mutagenicity,
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suggesting the type of halogen at this position is a less critical determinant than other

structural features.[16]

Data Summary: 3-Bromofuran-2(5H)-one vs. Other
Halogenated Butenolides
The table below summarizes representative experimental data, comparing the biological

activity of various halogenated butenolides. Note: Direct comparison is challenging as

experimental conditions and model systems vary between studies. This table serves as an

illustrative guide.
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Compound/
Derivative

Target
Organism/C
ell Line

Assay Endpoint Result Reference

3-

Bromofuran-

2(5H)-one

Aeromonas

hydrophila

Biofilm

Inhibition
% Reduction

~83% at 0.2

mg/mL (as

2(5H)-

Furanone)

[17]

GBr (5-

(dibromometh

ylene)-2(5H))

P. aeruginosa

(Clinical

Isolate)

Pyocyanin

Inhibition
% Inhibition

~80-100% at

50 µM
[14]

C-30 (Z-4-

bromo-5-

(bromomethyl

ene)-2(5H))

P. aeruginosa

(Clinical

Isolate)

Pyocyanin

Inhibition
% Inhibition

~40-60% at

50 µM
[14]

Epoxide

Derivative of

5-allyl-3,4-

dichloro-

2(5H)-

furanone

MAC16

Cancer Cells
Cytotoxicity IC₅₀ 50 nM [8]

Aziridine

Derivative of

pseudo acid

chloride

MAC16

Cancer Cells
Cytotoxicity IC₅₀ 30 nM [8]

Furanone

F131 (l-

borneol

derivative)

S. aureus / C.

albicans

Biofilm

Prevention
MBPC 8–16 µg/mL [18]

Key Experimental Protocols
To ensure scientific integrity and reproducibility, the following are detailed protocols for key

experiments used to evaluate halogenated butenolides.
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Protocol 1: Synthesis of 3-Bromofuran-2(5H)-one
(Based on the procedure described by Zhao, Yang, Li, and coworkers)[5]

Dissolution: Dissolve 2(5H)-furanone (1.0 eq) in a suitable solvent such as diethyl ether

(Et₂O) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

Bromination: Cool the solution in an ice bath. Add a solution of bromine (1.0 eq) in the same

solvent dropwise with constant stirring.

Reflux: After the addition is complete, allow the mixture to warm to room temperature and

then heat to reflux. Monitor the reaction by TLC until the starting material is consumed.

Dehydrobromination: Cool the reaction mixture. Add triethylamine (Et₃N) (1.1 eq) dropwise. A

precipitate of triethylammonium bromide will form.

Work-up: After stirring, filter off the precipitate. Wash the filtrate with dilute HCl, saturated

NaHCO₃ solution, and brine.

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure. Purify the crude product by column chromatography on silica gel to yield

pure 3-bromo-2(5H)-furanone.

Protocol 2: Biofilm Inhibition Assay (Crystal Violet
Method)
This protocol quantifies the ability of a compound to inhibit biofilm formation.
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Caption: General workflow for the Crystal Violet biofilm inhibition assay.
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Protocol 3: Cytotoxicity Assay (MTT Assay)
This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Cell Seeding: Seed cells (e.g., MAC13, MAC16 cancer cells) in a 96-well plate at a

predetermined density and allow them to adhere overnight.[8]

Compound Treatment: Remove the medium and add fresh medium containing serial

dilutions of the test butenolide derivatives. Include a vehicle control (e.g., DMSO) and a

positive control for cytotoxicity.

Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) under standard cell

culture conditions.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial

dehydrogenases will reduce the yellow MTT to purple formazan crystals.

Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol

with HCl) to dissolve the formazan crystals.

Measurement: Read the absorbance of the purple solution on a microplate reader at a

wavelength of approximately 570 nm.

Analysis: Calculate the cell viability as a percentage relative to the vehicle control and

determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Perspectives
The comparative analysis of 3-Bromofuran-2(5H)-one and its halogenated analogs reveals a

class of molecules with significant therapeutic potential, primarily as anti-virulence agents that

combat bacterial infections by disrupting quorum sensing. The data clearly indicate that while

the butenolide core is essential, the type, number, and position of halogen substituents are

critical for modulating biological activity, including both anti-biofilm efficacy and cytotoxicity.
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Structure-Activity Relationship is Key: Brominated furanones are potent QS inhibitors, but

specific isomeric forms and substitution patterns can lead to superior activity.

Mechanism is an Advantage: By targeting virulence rather than viability, these compounds

may offer a more sustainable strategy against infectious diseases, potentially circumventing

the rapid evolution of resistance associated with traditional bactericidal antibiotics.

Toxicity is a Hurdle: The inherent reactivity that drives biological efficacy also leads to

cytotoxicity, which must be carefully managed through medicinal chemistry efforts to create

derivatives with an improved therapeutic index.

Future research should focus on the rational design of novel halogenated butenolides with

enhanced specificity for bacterial targets over mammalian cells. Exploring different halogen

substitutions (including fluorine and iodine), diverse side chains, and prodrug strategies could

yield next-generation anti-biofilm agents to combat the growing threat of antibiotic-resistant

infections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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